Cas no 1312755-43-3 (5-Bromo-3-prop-1-ynyl-pyridin-2-ylamine)

5-Bromo-3-prop-1-ynyl-pyridin-2-ylamine structure
1312755-43-3 structure
Product Name:5-Bromo-3-prop-1-ynyl-pyridin-2-ylamine
CAS No:1312755-43-3
MF:C8H7BrN2
MW:211.058580636978
CID:2951540
Update Time:2023-08-09

5-Bromo-3-prop-1-ynyl-pyridin-2-ylamine Chemical and Physical Properties

Names and Identifiers

    • 5-溴-3-(1-丙炔-1-基)-2-吡啶胺
    • 5-Bromo-3-prop-1-ynyl-pyridin-2-ylamine
    • 5-bromo-3-prop-1-ynylpyridin-2-amine
    • 2-PyridinaMine, 5-broMo-3-(1-propyn-1-yl)-
    • 5-Bromo-3-(prop-1-yn-1-yl)pyridin-2-amine
    • 2-Pyridinamine,5-bromo-3-(1-propyn-1-yl)-
    • 5-Bromo-3-(1-propyn-1-yl)-2-pyridinamine
    • 5-bromo-3 -(prop-1-ynyl)pyridin-2-amine
    • Inchi: 1S/C8H7BrN2/c1-2-3-6-4-7(9)5-11-8(6)10/h4-5H,1H3,(H2,10,11)
    • InChI Key: ZPEQDXCSXGPPFG-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C(C(C#CC)=C1)N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 191
  • XLogP3: 2
  • Topological Polar Surface Area: 38.9

Experimental Properties

  • Density: 1.60±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.7 g/l) (25 º C),
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